CXCR2 is a protein found on the surface of immune cells like neutrophils. It plays a crucial role in the inflammatory response by binding to a specific molecule called CXCL8 (also known as IL-8). This binding triggers the migration of immune cells to the site of inflammation. Danirixin, by blocking CXCR2, can potentially reduce the recruitment and activation of immune cells, thereby leading to a dampening of the inflammatory response [].
Studies have explored the use of Danirixin in various inflammatory conditions, including:
Health Hazard